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Compound of Interest

Compound Name: Fluometuron

Cat. No.: B1672900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fluometuron, a phenylurea herbicide, has been instrumental in controlling annual grasses and

broadleaf weeds, particularly in cotton cultivation. Understanding its environmental persistence,

mobility, and transformation is paramount for assessing its ecological impact and ensuring its

responsible use. This technical guide provides an in-depth analysis of the environmental fate

and degradation pathways of Fluometuron, summarizing key quantitative data, detailing

experimental methodologies, and visualizing complex processes.

Environmental Persistence and Mobility
Fluometuron's longevity and movement within the environment are governed by a complex

interplay of soil and water characteristics. It is moderately to highly persistent in soil, with a field

half-life ranging from 12 to 171 days, and a representative half-life of approximately 85 days[1].

In the aquatic environment, its persistence can be significantly longer, with a half-life in water

estimated to be between 110 to 144 weeks[1]. However, under the influence of natural sunlight,

its degradation in water is markedly accelerated, with a reported half-life of just 1.2 days[1].

Soil Sorption and Mobility
The mobility of Fluometuron and its metabolites in soil is largely dictated by the soil's organic

carbon content and texture. Adsorption studies have shown that these compounds are very

mobile to mobile in the environment[2]. The Freundlich adsorption coefficients (Kads) for the

parent Fluometuron range from 0.08 to 1.13, with corresponding organic carbon-normalized
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adsorption coefficients (Koc) of 35 to 80 in soils with low organic carbon content[2]. Adsorption

generally increases with higher organic carbon and clay content, which can reduce the

potential for leaching[2].

Degradation Pathways: A Stepwise Transformation
The degradation of Fluometuron in the environment proceeds through a primary pathway

involving both biotic and abiotic processes. The main transformation is a sequential

degradation cascade initiated by microbial activity, followed by hydrolysis. Photodegradation

also plays a significant role, especially in aquatic environments and on the soil surface.

Biotic Degradation
The principal biotic degradation pathway of Fluometuron is a two-step N-demethylation

process, followed by hydrolysis of the urea linkage. This process is primarily mediated by soil

microorganisms. The degradation cascade is as follows:

Fluometuron is first demethylated to form desmethyl fluometuron (DMF).

DMF undergoes a second demethylation to yield trifluoromethyl phenylurea (TFMPU).

Finally, TFMPU is hydrolyzed by arylacylamidases to produce trifluoromethylaniline (TFMA)

[3].

Mineralization of Fluometuron to CO2 is a minor dissipation route, accounting for

approximately 3% of its degradation over 42 days in one study[3].

Abiotic Degradation
Photodegradation: Fluometuron is susceptible to photolysis, particularly in aqueous

environments. Exposure to natural sunlight can lead to rapid decomposition[1]. The presence

of natural water constituents like fulvic acids and nitrate ions can significantly accelerate this

process. Nitrates, in particular, have been shown to increase the rate of photolysis by a factor

of 15. The primary photolytic reactions include hydroxylation of the aromatic ring and oxidation

of the urea chain, leading to demethylation[4].

Hydrolysis: Fluometuron is relatively stable to hydrolysis at neutral pH. However, under acidic

or alkaline conditions, hydrolysis can occur, albeit slowly. At 20°C, the estimated time for 50%
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loss due to hydrolysis is 1.6 years at pH 1, 2.4 years at pH 5, and 2.8 years at pH 9[5].

Quantitative Data on Environmental Fate
The following tables summarize the key quantitative data on the environmental fate of

Fluometuron and its primary metabolites.

Table 1: Half-life of Fluometuron and its Metabolites in Soil

Compound Soil Type Tillage
Moisture
Condition

Half-life
(days)

Reference

Fluometuron
Dundee silt

loam

Reduced

Tillage (RT)
- 11 [3]

Fluometuron
Dundee silt

loam

No-Tillage

(NT)
- 16 [3]

Fluometuron Sandy Loam - Saturated 25-27 [6]

Fluometuron Sandy Loam - Flooded >175 [6]

Desmethyl

Fluometuron

(DMF)

Dundee silt

loam

Reduced

Tillage (RT)
- 10 [3]

Desmethyl

Fluometuron

(DMF)

Dundee silt

loam

No-Tillage

(NT)
- 23 [3]

Trifluorometh

ylaniline

(TFMA)

Dundee silt

loam
- -

Rapid

dissipation
[3]

Table 2: Soil Sorption Coefficients for Fluometuron and its Metabolites
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Compound Soil Type
Organic
Carbon (%)

Kads (L/kg) Koc (L/kg) Reference

Fluometuron Various 0.23 - 1.4 0.08 - 1.13 35 - 80 [2]

Desmethyl

Fluometuron

(DMF)

Various - 0.16 - 2.33 66 - 164 [2]

Trifluorometh

yl phenylurea

(TFMPU)

Various - 0.16 - 2.33 66 - 164 [2]

Trifluorometh

ylaniline

(TFMA)

Various - 0.16 - 2.33 66 - 164 [2]

Experimental Protocols
Aerobic Soil Metabolism Study (Adapted from OECD
Guideline 307)
This protocol outlines a typical laboratory experiment to assess the aerobic degradation of

Fluometuron in soil.

1. Soil Collection and Preparation:

Collect fresh soil from a relevant agricultural field.

Pass the soil through a 2 mm sieve to remove large debris and ensure homogeneity.

Determine the soil's physicochemical properties, including texture, pH, organic carbon

content, and microbial biomass.

Adjust the soil moisture to 40-60% of its maximum water-holding capacity.

2. Application of Test Substance:

Prepare a stock solution of radiolabeled (e.g., ¹⁴C-phenyl-labeled) Fluometuron.
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Apply the test substance to the soil samples at a concentration relevant to typical field

application rates. Ensure even distribution.

3. Incubation:

Place the treated soil samples in incubation vessels (e.g., biometer flasks) that allow for the

trapping of volatile organic compounds and CO₂.

Incubate the samples in the dark at a constant temperature (e.g., 20-25°C) for a period of up

to 120 days.

Maintain aerobic conditions by ensuring a continuous supply of air.

Include sterile control samples (e.g., autoclaved soil) to differentiate between biotic and

abiotic degradation.

4. Sampling and Analysis:

Collect replicate soil samples at predefined intervals.

Extract the soil samples using an appropriate solvent (e.g., acetonitrile/water mixture).

Analyze the extracts for the parent compound and its degradation products using High-

Performance Liquid Chromatography (HPLC) coupled with a radioactivity detector and/or

Mass Spectrometry (MS/MS).

Quantify the amount of ¹⁴CO₂ produced by liquid scintillation counting to determine the

extent of mineralization.

Characterize non-extractable residues.

5. Data Analysis:

Calculate the dissipation half-life (DT₅₀) of Fluometuron and the formation and decline

kinetics of its metabolites using appropriate kinetic models (e.g., first-order kinetics).

Photodegradation in Water Study
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This protocol describes a laboratory experiment to evaluate the photolytic degradation of

Fluometuron in an aqueous solution.

1. Solution Preparation:

Prepare a sterile, buffered aqueous solution (e.g., pH 7) of Fluometuron at a known

concentration.

To investigate the effect of natural water constituents, prepare additional solutions containing

environmentally relevant concentrations of sensitizers (e.g., nitrate) or quenchers (e.g.,

humic substances).

2. Irradiation:

Place the solutions in quartz tubes to allow for the transmission of UV light.

Expose the samples to a light source that simulates natural sunlight (e.g., a xenon arc lamp

with appropriate filters).

Maintain a constant temperature throughout the experiment.

Include dark control samples to account for any degradation that is not light-induced.

3. Sampling and Analysis:

Collect samples from the irradiated and dark control solutions at various time points.

Analyze the samples for the concentration of Fluometuron and the formation of

photoproducts using HPLC with a UV or MS/MS detector.

4. Data Analysis:

Determine the photodegradation rate constant and half-life of Fluometuron.

Identify the major photoproducts and propose a photodegradation pathway.

Visualizing Degradation Pathways and Workflows
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The following diagrams, generated using the DOT language, illustrate the key degradation

pathways and a typical experimental workflow for a soil metabolism study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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